Cas no 864925-28-0 (2-bromo-N-(2E)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 2-bromo-N-(2E)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 864925-28-0
• MF: C₁₇H₁₅BrN₂O₂S
• MW: 391.282202005386
• CID: 6287431
• PubChem ID: 4400381
• Update Time: 2025-05-22

2-bromo-N-(2E)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(2E)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• 2-bromo-N-[(2E)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• AKOS024604221
• 2-bromo-N-(3-ethyl-4-methoxy-1,3-benzothiazol-2-ylidene)benzamide
• (E)-2-bromo-N-(3-ethyl-4-methoxybenzo[d]thiazol-2(3H)-ylidene)benzamide
• F1297-0012
• 864925-28-0

• Inchi： 1S/C17H15BrN2O2S/c1-3-20-15-13(22-2)9-6-10-14(15)23-17(20)19-16(21)11-7-4-5-8-12(11)18/h4-10H,3H2,1-2H3/b19-17-
• InChI Key： ALKQHCQWGUEXHC-ZPHPHTNESA-N
• SMILES： BrC1C=CC=CC=1C(/N=C1/N(CC)C2C(=CC=CC=2S/1)OC)=O

Computed Properties

• Exact Mass: 390.00376g/mol
• Monoisotopic Mass: 390.00376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-bromo-N-(2E)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Comprehensive Overview of 2-bromo-N-(2E)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 864925-28-0)

The compound 2-bromo-N-(2E)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 864925-28-0) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This benzothiazole derivative is characterized by its brominated and methoxy-substituted aromatic ring system, which contributes to its distinct chemical and physical properties. Researchers and industry professionals are increasingly interested in this compound for its potential role in pharmaceutical development, material science, and organic synthesis.

One of the most intriguing aspects of 2-bromo-N-(2E)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is its molecular architecture. The presence of a benzothiazole core, combined with a bromine substituent and an ethyl-methoxy side chain, makes this compound a valuable building block for the synthesis of more complex molecules. Recent studies have explored its utility in drug discovery, particularly in the design of small-molecule inhibitors targeting specific biological pathways. The compound's CAS No. 864925-28-0 serves as a unique identifier, ensuring precise referencing in scientific literature and commercial catalogs.

In the context of current trends, 2-bromo-N-(2E)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide aligns with the growing demand for highly functionalized heterocycles in medicinal chemistry. The benzothiazole scaffold is known for its bioactivity, and modifications such as bromination and methoxylation can enhance its pharmacological profile. This has led to increased searches for "benzothiazole derivatives in drug design" and "brominated aromatic compounds" across academic and industrial research platforms. The compound's potential applications in cancer research and neurodegenerative diseases are particularly noteworthy, as these areas remain focal points for global health initiatives.

From a synthetic chemistry perspective, CAS No. 864925-28-0 represents a challenging yet rewarding target for organic synthesis. The compound's E-configuration at the imine bond and its sterically hindered structure necessitate advanced synthetic strategies. Recent advancements in catalysis and green chemistry have opened new avenues for the efficient preparation of such molecules, addressing concerns about sustainability and atom economy. These developments resonate with the broader scientific community's emphasis on environmentally friendly synthesis, a topic frequently searched in conjunction with specialty chemicals.

The physicochemical properties of 2-bromo-N-(2E)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide are also of significant interest. Its solubility profile, thermal stability, and spectroscopic characteristics make it a subject of study in analytical chemistry and material science. For instance, the compound's UV-Vis absorption properties have potential applications in sensor technology and optoelectronic devices, areas that are rapidly evolving due to advancements in nanotechnology. These interdisciplinary connections highlight the compound's versatility and its relevance to cutting-edge research.

In summary, 2-bromo-N-(2E)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 864925-28-0) is a multifaceted compound with broad implications across multiple scientific disciplines. Its unique structure, combined with its potential applications in drug discovery, material science, and sustainable chemistry, positions it as a valuable subject for ongoing research. As the scientific community continues to explore the frontiers of heterocyclic chemistry, compounds like this will undoubtedly play a pivotal role in shaping future innovations.